Cas no 7064-40-6 (4,5-dimethylisoxazole)

• Product Name: 4,5-dimethylisoxazole
• CAS No: 7064-40-6
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 975432
• PubChem ID: 81512
• Update Time: 2025-04-19

4,5-dimethylisoxazole Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethylisoxazole
• 4,5-dimethyl-1,2-oxazole
• ethyl 1-(5-cyano-3-{[3-(2-ethylhexyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4-methyl-6-oxo-1-propyl-1,6-dihydropyridin-2-yl)piperidine-4-carboxylate
• AKOS006274170
• 4,5-dimethyl-isoxazole
• NS00043513
• DTXSID60220924
• EINECS 230-352-2
• 4,5-Dimethylisoxazole #
• BSWGZCMLNFBDEZ-UHFFFAOYSA-N
• Isoxazole, 4,5-dimethyl-
• 7064-40-6
• FT-0743602
• STL588697
• DA-21946

• Inchi： 1S/C5H7NO/c1-4-3-6-7-5(4)2/h3H,1-2H3
• InChI Key： BSWGZCMLNFBDEZ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C

Computed Properties

• Exact Mass: 97.05281
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles